Cas no 50970-70-2 (Benzoic acid, 2-(4-carboxyphenoxy)-4-chloro-)
50970-70-2 structure
Product Name:Benzoic acid, 2-(4-carboxyphenoxy)-4-chloro-
CAS No:50970-70-2
MF:C14H9ClO5
MW:292.671263456345
CID:363704
PubChem ID:21549650
Update Time:2025-04-19
Benzoic acid, 2-(4-carboxyphenoxy)-4-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(4-carboxyphenoxy)-4-chloro-
- 2-(4-carboxyphenoxy)-4-chlorobenzoic acid
- 2-(p-carboxyphenyloxy)-4-chlorobenzoic acid
- SCHEMBL11862158
- 50970-70-2
- VGVZMNLSXYTMKD-UHFFFAOYSA-N
- DTXSID10615806
-
- Inchi: 1S/C14H9ClO5/c15-9-3-6-11(14(18)19)12(7-9)20-10-4-1-8(2-5-10)13(16)17/h1-7H,(H,16,17)(H,18,19)
- InChI Key: VGVZMNLSXYTMKD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)O)=C(C=1)OC1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 292.01387
- Monoisotopic Mass: 292.0138511g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- PSA: 83.83
Benzoic acid, 2-(4-carboxyphenoxy)-4-chloro- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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